Cas no 1340253-60-2 (3-Amino-3-(oxan-3-yl)propanamide)

3-Amino-3-(oxan-3-yl)propanamide is a specialized organic compound featuring both an amino and amide functional group attached to a tetrahydropyran (oxane) ring. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The oxan-3-yl moiety enhances solubility and stability, while the amino and amide groups offer versatile sites for further derivatization. Its well-defined stereochemistry and purity make it suitable for use as a chiral building block in asymmetric synthesis. The compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, where its rigid cyclic framework can influence conformational properties. Proper handling under inert conditions is recommended due to its reactive functional groups.

3-Amino-3-(oxan-3-yl)propanamide structure

1340253-60-2 structure

Product Name:3-Amino-3-(oxan-3-yl)propanamide

CAS No:1340253-60-2

MF:C₈H₁₆N₂O₂

MW:172.224842071533

CID:5737802

PubChem ID:63737350

Update Time:2025-10-16

3-Amino-3-(oxan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 1340253-60-2
- EN300-1285577
- 3-amino-3-(oxan-3-yl)propanamide
- AKOS013048189
- 2H-Pyran-3-propanamide, β-aminotetrahydro-
- 3-Amino-3-(oxan-3-yl)propanamide
- Inchi： 1S/C8H16N2O2/c9-7(4-8(10)11)6-2-1-3-12-5-6/h6-7H,1-5,9H2,(H2,10,11)
- InChI Key： NEOVKEVPYPOEMQ-UHFFFAOYSA-N
- SMILES： O1CCCC(C1)C(CC(N)=O)N

Computed Properties

Exact Mass: 172.121177757g/mol
Monoisotopic Mass: 172.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 78.3Å²

Experimental Properties

Density: 1.117±0.06 g/cm3(Predicted)
Boiling Point: 377.5±17.0 °C(Predicted)
pka: 16.28±0.40(Predicted)

3-Amino-3-(oxan-3-yl)propanamide Pricemore >>

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